Cas no 3958-40-5 (1-Diethoxyphosphoryl-N,N-dimethyl-methanamine)

• Product Name: 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine
• CAS No: 3958-40-5
• MF: C₇H₁₈NO₃P
• MW: 195.196483135223
• MDL: MFCD00464593
• CID: 1514503
• PubChem ID: 4489499
• Update Time: 2025-06-08

1-Diethoxyphosphoryl-N,N-dimethyl-methanamine Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(dimethylamino)methyl]-, diethyl ester
• 1-diethoxyphosphoryl-N,N-dimethylmethanamine
• SCHEMBL9442588
• C7H18NO3P
• DTXSID10403684
• methane, C-diethoxyphosphinyl-c-dimethylamino-
• diethyl N,N-dimethylaminomethanephosphonate
• 3958-40-5
• 1-diethoxyphosphoryl-N,N-dimethyl-methanamine
• 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine

• MDL： MFCD00464593
• Inchi： 1S/C7H18NO3P/c1-5-10-12(9,11-6-2)7-8(3)4/h5-7H2,1-4H3
• InChI Key： VHKHQYDKHMKDOB-UHFFFAOYSA-N
• SMILES： P(CN(C)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 195.10243043g/mol
• Monoisotopic Mass: 195.10243043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 236.2±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Diethoxyphosphoryl-N,N-dimethyl-methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine

Professional Introduction to 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine (CAS No. 3958-40-5)

1-Diethoxyphosphoryl-N,N-dimethyl-methanamine, a compound with the chemical formula C₅H₁₃NO₄P, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its unique CAS number 3958-40-5, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The structural features of this molecule, particularly the presence of a phosphoryl group and dimethylamino substituents, make it a valuable building block for various synthetic transformations.

The compound's significance extends beyond its structural attributes; it plays a crucial role in the synthesis of pharmacologically active agents. In recent years, there has been growing interest in exploring the potential of phosphorylated amines as key motifs in drug design. The 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine molecule offers a unique platform for such investigations due to its ability to participate in diverse chemical reactions, including nucleophilic substitution and condensation reactions.

Recent advancements in medicinal chemistry have highlighted the importance of phosphorylated compounds in the development of therapeutic agents. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The phosphoryl group in 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine can be strategically modified to enhance binding affinity and selectivity towards target enzymes. This flexibility has made it a preferred choice for medicinal chemists seeking to develop next-generation drugs.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its ability to form stable complexes with metals and other small molecules has opened up new avenues for designing functional materials. For example, researchers have explored its use in the development of metal-organic frameworks (MOFs) and catalysts, where its phosphoryl group acts as a coordinating site.

The synthesis of 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized from dimethylamine and diethyl phosphite through a nucleophilic substitution reaction. The process often involves protecting group strategies to ensure regioselectivity and high yield. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize the production process and improve scalability.

The chemical properties of 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine make it an attractive candidate for further functionalization. Researchers have explored various derivatives by introducing different substituents at the nitrogen and phosphorus atoms. These modifications have led to the discovery of novel compounds with enhanced biological activity. For instance, derivatives with additional hydroxyl or amino groups have shown promising results in preclinical studies as potential treatments for neurological disorders.

The compound's solubility profile also plays a critical role in its applications. Being highly soluble in polar solvents such as methanol and ethanol, it can be easily incorporated into solution-phase reactions and formulations. This solubility advantage is particularly beneficial in pharmaceutical formulations where bioavailability is a key consideration.

As research continues to evolve, the demand for high-quality intermediates like 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine is expected to grow. The compound's versatility and reactivity make it indispensable in both academic research and industrial settings. Future studies may focus on developing more efficient synthetic routes and exploring new applications in areas such as green chemistry and sustainable drug development.

In conclusion, 1-Diethoxyphosphoryl-N,N-dimethyl-methanamine (CAS No. 3958-40-5) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and chemical properties make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As our understanding of its applications continues to expand, so too will its role in advancing scientific discovery.